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Compound of Interest

Compound Name: Repaglinide

Cat. No.: B1680517

For immediate release

This document provides essential safety and logistical information for the proper disposal of
repaglinide, a nonsulfonylurea insulin secretagogue. The following procedures are designed to
ensure the safety of laboratory personnel and minimize environmental impact, aligning with
best practices for chemical and pharmaceutical waste management. Adherence to these
guidelines is crucial for maintaining a safe and compliant laboratory environment.

Hazard Identification and Classification

Repaglinide is classified as a hazardous substance with potential risks to both human health
and the environment. Safety Data Sheets (SDS) indicate that repaglinide is harmful if
swallowed and is suspected of damaging fertility or the unborn child.[1][2] Furthermore, it may
cause harm to breast-fed children.[1][2] Of significant concern for disposal is its classification
as harmful to aquatic life with long-lasting effects.[1][2]

Under the Resource Conservation and Recovery Act (RCRA), it is the responsibility of the
waste generator to determine if a chemical waste meets the criteria for hazardous waste at the
time of disposal.[3] While repaglinide is not specifically listed as a P- or U-listed hazardous
waste by the EPA, its toxicological and ecotoxicological properties necessitate careful
management as a hazardous chemical waste.

Repaglinide Disposal Protocol
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The following step-by-step protocol should be followed for the disposal of repaglinide and its
contaminated materials in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling repaglinide waste, ensure appropriate PPE is worn, including:

» Safety glasses or goggles

o Chemical-resistant gloves

e Laboratory coat

Step 2: Waste Segregation

Proper segregation of repaglinide waste is critical to ensure it is managed correctly.
e Solid Repaglinide Waste:

o Collect unused or expired repaglinide powder, tablets, or contaminated solids (e.qg.,
weighing papers, contaminated paper towels) in a dedicated, clearly labeled, and sealed
hazardous waste container.

o The container should be made of a material compatible with repaglinide and be securely
closed to prevent spills or dust formation.

e Liquid Repaglinide Waste:

o Solutions containing repaglinide should be collected in a separate, sealed, and clearly
labeled hazardous liquid waste container.

o Do not mix repaglinide solutions with other solvent waste streams unless permitted by
your institution's hazardous waste management plan.

» Contaminated Laboratory Glassware and Equipment:

o Decontaminate glassware and equipment that have come into contact with repaglinide by
rinsing with an appropriate solvent (e.g., ethanol or methanol) and collecting the rinsate as
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hazardous liquid waste.

o After decontamination, the glassware can be washed according to standard laboratory
procedures.

Step 3: Labeling and Storage

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name, "Repaglinide.”

¢ [nclude the date of waste accumulation.

« Store the sealed waste containers in a designated, secure, and well-ventilated satellite
accumulation area away from incompatible materials.

Step 4: Disposal

e DO NOT dispose of repaglinide down the drain or in the regular trash.[2] This is to prevent
the release of this environmentally harmful substance into aquatic ecosystems.

» Arrange for the collection of the hazardous waste containers by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

e The recommended final disposal method for repaglinide is incineration at a licensed
chemical destruction plant.[3]

Environmental Fate and Ecotoxicity Data

The following table summarizes available data on the environmental impact of repaglinide. It is
important to note that while some data is available, comprehensive environmental fate and
ecotoxicity studies for repaglinide are not widely published.
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Parameter Value Source

LogKow (Octanol-Water

N o 3.97-5.9 PubChem, ResearchGate
Partition Coefficient)
Persistence in Soil (Half-life) Data not available Multiple SDS
Persistence in Water (Half-life) ~ Data not available Multiple SDS

The high LogKow value
Bioaccumulation Potential suggests a potential for Inferred from LogKow

bioaccumulation.

) o Harmful to aquatic life with PubChem, Fisher Scientific
Agquatic Toxicity )
long lasting effects. SDS
LC50/EC50 (Fish, Daphnia, - ) )
Specific data not available. Multiple SDS

Algae)

Experimental Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of repaglinide.
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Repaglinide Disposal Workflow
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Caption: Workflow for the proper disposal of repaglinide waste in a laboratory setting.
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Repaglinide Disposal Decision Tree
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Caption: Decision tree for the appropriate handling of repaglinide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Repaglinide: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680517#repaglinide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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